Cas no 2228587-80-0 (3-(3-Amino-2,2-difluoropropyl)-4-nitrophenol)

• Product Name: 3-(3-Amino-2,2-difluoropropyl)-4-nitrophenol
• CAS No: 2228587-80-0
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 5569445
• PubChem ID: 165657104
• Update Time: 2025-05-22

3-(3-Amino-2,2-difluoropropyl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2228587-80-0
• EN300-1950742
• 3-(3-amino-2,2-difluoropropyl)-4-nitrophenol
• 3-(3-Amino-2,2-difluoropropyl)-4-nitrophenol

• Inchi： 1S/C9H10F2N2O3/c10-9(11,5-12)4-6-3-7(14)1-2-8(6)13(15)16/h1-3,14H,4-5,12H2
• InChI Key： OXSUPTLKGRRTBT-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=C(C=CC=1[N+](=O)[O-])O)F

Computed Properties

• Exact Mass: 232.06594851g/mol
• Monoisotopic Mass: 232.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(3-Amino-2,2-difluoropropyl)-4-nitrophenol

Research Brief on 3-(3-Amino-2,2-difluoropropyl)-4-nitrophenol (CAS: 2228587-80-0): Recent Advances and Applications

The compound 3-(3-Amino-2,2-difluoropropyl)-4-nitrophenol (CAS: 2228587-80-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development. The following sections provide a comprehensive overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have elucidated the synthetic pathways for 3-(3-Amino-2,2-difluoropropyl)-4-nitrophenol, emphasizing its efficient production through multi-step organic reactions involving fluorination and nitro-group introduction. The compound's structural features, including the difluoropropyl moiety and nitro-phenol group, contribute to its stability and reactivity, making it a promising candidate for further chemical modifications. Researchers have also explored its potential as a building block for more complex molecules, particularly in the development of enzyme inhibitors and targeted therapeutics.

In the context of biological activity, preliminary in vitro studies have demonstrated that 3-(3-Amino-2,2-difluoropropyl)-4-nitrophenol exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential utility in treating inflammatory diseases, although further in vivo validation is required. Additionally, the compound's ability to interact with certain protein targets has been investigated using computational docking studies, revealing favorable binding affinities that could be leveraged for drug design.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of novel anticancer agents. Recent reports indicate that derivatives of 3-(3-Amino-2,2-difluoropropyl)-4-nitrophenol have shown selective cytotoxicity against cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies suggest that these derivatives may induce apoptosis through the modulation of key signaling pathways, offering a new avenue for overcoming drug resistance in oncology.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3-(3-Amino-2,2-difluoropropyl)-4-nitrophenol and its derivatives. Issues such as solubility, metabolic stability, and bioavailability need to be addressed to facilitate clinical translation. Current research efforts are focused on structural modifications to enhance these properties while maintaining the compound's biological efficacy. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into viable therapeutic candidates.

In conclusion, 3-(3-Amino-2,2-difluoropropyl)-4-nitrophenol represents a versatile and promising scaffold in medicinal chemistry. Its unique chemical structure and demonstrated biological activities position it as a valuable tool for drug discovery and development. Future research should prioritize the exploration of its full therapeutic potential, including its application in combination therapies and targeted drug delivery systems. As the field progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across various disease areas.